Cas no 1378684-52-6 (4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid)

• Product Name: 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid
• CAS No: 1378684-52-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 3167758
• PubChem ID: 84819942
• Update Time: 2025-06-09

4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 2,3-dihydro-4,7-dimethyl-
• 4,7-Dimethyl-2,3-dihydrobenzofuran-2-carboxylic acid
• 4,7-Dimethyl-2,3-dihydrobenzofuran-2-carboxylicacid
• 1378684-52-6

• Inchi： 1S/C11H12O3/c1-6-3-4-7(2)10-8(6)5-9(14-10)11(12)13/h3-4,9H,5H2,1-2H3,(H,12,13)
• InChI Key： VRLYKOPMSXOEIZ-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC=C(C)C=2CC1C(=O)O

Computed Properties

• Exact Mass: 192.078644241Da
• Monoisotopic Mass: 192.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid

Introduction to 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid (CAS No. 1378684-52-6)

4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, identified by its CAS number 1378684-52-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, a family of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of two methyl groups at the 4- and 7-positions, combined with the dihydrobenzofuran core, contributes to its unique chemical properties and potential pharmacological applications.

The benzofuran scaffold is a privileged structure in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets in multiple ways. The carboxylic acid functionality at the 2-position of the benzofuran ring not only enhances solubility but also provides a site for further derivatization, enabling the synthesis of analogues with tailored biological profiles. This flexibility has made 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid a valuable intermediate in the design of novel compounds.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between benzofuran derivatives and biological macromolecules. Studies suggest that the methyl substituents in 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid play a crucial role in modulating binding affinity and selectivity. This has opened up new avenues for developing targeted therapies, particularly in areas such as inflammation and neurodegeneration where benzofuran-based compounds have shown promise.

The synthesis of 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid typically involves multi-step organic transformations, starting from readily available precursors. Modern synthetic methodologies emphasize efficiency and sustainability, with catalytic processes and green chemistry principles being increasingly employed. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to construct the benzofuran core with high regioselectivity. These innovations not only improve yield but also minimize waste, aligning with the growing emphasis on environmentally conscious drug development.

In terms of biological activity, preliminary studies on 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid have highlighted its potential as a modulator of enzyme activity. Specifically, it has been observed to interact with enzymes involved in metabolic pathways relevant to oxidative stress and inflammation. The carboxylic acid moiety serves as a hydrogen bond acceptor, while the aromatic system provides hydrophobic interactions with target proteins. This dual functionality is critical for achieving high binding affinity and specificity.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities. 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid exemplifies this trend by combining structural features that are conducive to drug-like properties. Its molecular weight and lipophilicity are within optimal ranges for oral bioavailability, making it a candidate for further development into an active pharmaceutical ingredient (API). Additionally, its stability under various conditions enhances its suitability for formulation into dosage forms.

One of the most exciting aspects of 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid is its potential in combination therapies. By leveraging its ability to interact with multiple targets or pathways simultaneously, it could be developed into a synergistic agent that enhances therapeutic outcomes while minimizing side effects. This approach is particularly relevant in complex diseases such as cancer or autoimmune disorders where multifactorial mechanisms are involved.

The role of CAS No. 1378684-52-6 as a building block for more complex molecules cannot be overstated. Its straightforward structural framework allows chemists to introduce additional functional groups or modify existing ones without compromising overall integrity. This adaptability has led to its incorporation into numerous research projects aimed at discovering novel bioactive compounds.

Future directions in the study of 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid include exploring its derivatives through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) strategies. These methodologies rely on detailed knowledge of molecular interactions at the atomic level to guide compound optimization. High-throughput screening (HTS) campaigns are also being employed to identify lead compounds that can be further refined using 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid as a starting point.

The integration of artificial intelligence (AI) into drug discovery workflows has accelerated the pace at which promising candidates like 4,7-dimethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid are identified and validated. Machine learning algorithms can predict binding affinities and toxicological profiles based on structural features alone; this capability significantly reduces the time required for hit identification from months to weeks or even days.

In conclusion,4,7-DIMETHYL-,23-DIHYDRO-,12-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-,23-DIHYDRO-BENZOFURANIC ACID (CAS No.,13786845526,) remains an important compound in pharmaceutical research due to its versatile structural features, potential biological activities,and compatibility with modern synthetic techniques,and emerging computational tools,It continues*to inspire innovation*in medicinal chemistry*and offers*a promising platform*for future therapeutic developments,particularly*in*the*areas*where*complex*